Cas no 2248311-18-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-oxomorpholin-4-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-oxomorpholin-4-yl)benzoate
• CAS No: 2248311-18-2
• MF: C₁₉H₁₄N₂O₆
• MW: 366.324265003204
• CID: 5804721
• PubChem ID: 165724326
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-oxomorpholin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6521344
• 2248311-18-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-oxomorpholin-4-yl)benzoate

• Inchi： 1S/C19H14N2O6/c22-16-11-26-9-8-20(16)13-5-3-4-12(10-13)19(25)27-21-17(23)14-6-1-2-7-15(14)18(21)24/h1-7,10H,8-9,11H2
• InChI Key： CLFRHOQUNIZHNG-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)C=2)CC1)=O

Computed Properties

• Exact Mass: 366.08518617g/mol
• Monoisotopic Mass: 366.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-oxomorpholin-4-yl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-oxomorpholin-4-yl)benzoate (CAS No. 2248311-18-2) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-oxomorpholin-4-yl)benzoate, identified by the chemical identifier CAS No. 2248311-18-2, represents a structurally intricate compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fused heterocyclic system and functionalized aromatic groups, exhibits a unique set of pharmacological properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-oxomorpholin-4-yl)benzoate incorporates elements such as the isoindole core, which is known for its presence in various bioactive natural products and synthetic molecules. The presence of a dioxo group and an oxomorpholine moiety further enhances its potential bioactivity, suggesting interactions with biological targets that could be exploited for therapeutic purposes. This compound’s structural complexity not only makes it an interesting subject of study but also opens up avenues for designing derivatives with tailored properties.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities and potential applications in medicine. The isoindole scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. Studies have shown that isoindole derivatives can exhibit properties ranging from antimicrobial to anti-inflammatory effects, making them valuable candidates for drug development. The incorporation of additional functional groups, such as the dioxo group and the morpholine ring, into the isoindole core of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-oxomorpholin-4-yl)benzoate introduces new possibilities for enhancing its pharmacological profile.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The dioxo group, known for its electrophilic nature, can participate in various chemical reactions that are relevant to biological processes. Similarly, the morpholine ring, which is commonly found in bioactive molecules, can serve as a scaffold for further functionalization. The combination of these features in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-oxomorpholin⁴-yl)benzoate suggests that it may have multiple points of interaction with biological systems, which could be leveraged for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol^-₂^‘y_l ialy > benzoate (CAS No. 2248311-18^-) with biological targets. These computational studies have provided valuable insights into how the compound’s structure influences its bioactivity. For instance, simulations have shown that the dioxo group and the morpholine ring can form stable interactions with specific amino acid residues in protein targets, suggesting potential mechanisms of action.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol^-₂^‘yем>_l
Additionally,this work highlights the importance of interdisciplinary approaches in chemical biology research. By combining experimental techniques with computational methods, scientists can gain a more comprehensive understanding of how complex molecules interact with biological systems. This holistic approach is essential for developing effective therapeutic strategies based on natural product-inspired scaffolds like those found in compounds such as *this one*.